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Compound of Interest

Compound Name: Erythromycin A N-oxide

Cat. No.: B15601355

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount to ensure personal safety and the integrity of experimental outcomes.
This document provides essential, immediate safety and logistical information for handling
Erythromycin A N-oxide, a metabolite of the macrolide antibiotic erythromycin.[1][2] While the
Safety Data Sheet (SDS) for Erythromycin A N-oxide does not classify the substance as
hazardous under the Globally Harmonized System (GHS), it is prudent to follow standard
laboratory safety protocols for handling research chemicals.[3]

Hazard Identification and Precautionary Measures

Erythromycin A N-oxide is a solid, and like its parent compound and its derivatives, it may
cause skin and respiratory sensitization.[4] Therefore, minimizing exposure through appropriate
personal protective equipment and handling procedures is crucial.

Physicochemical Properties:
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Property

Value

CAS Number

992-65-4[1][2][3][5][6]

Molecular Formula

C37H67NO14[1][2][5][6]

Molecular Weight

749.9 g/mol [1][2][6]

Appearance White solid[6]
B Soluble in water, ethanol, methanol, DMF, and
Solubility
DMSO[2][6]
Storage -20°C[2][6]
Hazard Ratings:
Rating System Health Fire Reactivity
NFPA 0 0 0
HMIS 0 0 0

Source: Erythromycin
A N-oxide SDSJ[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the recommended PPE for handling Erythromycin A N-oxide,

based on best practices for similar compounds.[4][7]
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PPE Category Specification Rationale
Tightly fitting safety goggles Protects against airborne
Eye and Face Protection with side-shields or a face particles and accidental
shield.[4] splashes.

Impervious clothing, such as a ] ]
i Prevents skin contact, which
_ . lab coat, and chemical- o
Skin Protection ) can lead to sensitization and
resistant gloves.[4][8] Double ) )
o allergic reactions.[4]
gloving is recommended.[7]

A NIOSH-approved dust

respirator should be used if o ]
) ) o ) Protects against inhalation of
Respiratory Protection dust formation is likely or if
) ) ) the powdered substance.
working outside of a ventilated

enclosure.[4][9]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Erythromycin A N-oxide ensures safety at every stage of
its lifecycle in the laboratory.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

o Store in a tightly closed container in a cool, dry, and well-ventilated area at -20°C.[2][6]
o Keep away from incompatible materials such as strong oxidizing agents.[10]

2. Handling and Preparation:

o Engineering Controls: Always handle Erythromycin A N-oxide in a well-ventilated area.[4]
The use of a laboratory fume hood is highly recommended to minimize inhalation exposure.
[7] Ensure an eyewash station and safety shower are readily accessible.[7]

» Weighing and Transfer: Avoid the formation of dust during weighing and transfer.[4] Use non-
sparking tools.[4]
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3. In Case of a Spill:

Avoid dust formation.[8][11]

Wear appropriate PPE.

Collect the spilled material mechanically and place it in a suitable, closed container for

disposal.[8]

First Aid Measures:

Exposure Route First Aid Procedure

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[8]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[8]

Rinse with pure water for at least 15 minutes.

Eye Contact
Consult a doctor.[11]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a doctor or Poison Control Center

immediately.[11]

Disposal Plan

Proper disposal of Erythromycin A N-oxide and any contaminated materials is essential to
prevent environmental contamination and potential exposure.

o Waste Segregation:

o Contaminated PPE: All disposable PPE (gloves, lab coats, etc.) that has come into contact
with the compound should be considered contaminated waste.[7]

o Excess Compound: Unused or expired Erythromycin A N-oxide is considered chemical
waste.[7]
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» Disposal Procedure:

o Dispose of the compound and contaminated materials through a licensed hazardous

material disposal company.[7]

o Ensure that all federal, state, and local regulations for chemical waste disposal are strictly
followed.[7]

o Do not dispose of Erythromycin A N-oxide down the drain or in the regular trash.[7]

Visualized Workflows

To further clarify the procedural steps for safely handling Erythromycin A N-oxide, the
following diagrams illustrate the key decision-making and operational workflows.
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Erythromycin A N-oxide Handling Workflow
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Caption: A step-by-step workflow for the safe handling of Erythromycin A N-oxide.
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Erythromycin A N-oxide Spill Response

Immediate Actions

Evacuate Immediate Area
Alert Nearby Personnel
Don Appropriate PPE

Cleanup Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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